Cas no 136663-38-2 ((2-Methylbenzo[d]oxazol-5-yl)methanol)

• Product Name: (2-Methylbenzo[d]oxazol-5-yl)methanol
• CAS No: 136663-38-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD12965126
• CID: 1036288
• PubChem ID: 15662269
• Update Time: 2025-09-27

(2-Methylbenzo[d]oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methylbenzo[d]oxazol-5-yl)methanol
• (2-methyl-1,3-benzoxazol-5-yl)methanol
• 5-Benzoxazolemethanol, 2-methyl-
• ZVBPKWNJXRJGOR-UHFFFAOYSA-N
• 2-Methylbenzo[d]oxazole-5-methanol
• 6497AA
• FCH1179851
• AK128727
• AX8250789
• SCHEMBL17221544
• A904262
• AKOS016000868
• AS-60838
• 136663-38-2
• DTXSID40576496
• CS-0152751
• MFCD12965126
• C72464

• MDL： MFCD12965126
• Inchi： 1S/C9H9NO2/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-4,11H,5H2,1H3
• InChI Key： ZVBPKWNJXRJGOR-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(CO)C=CC1=2

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 1.3

(2-Methylbenzo[d]oxazol-5-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles